Cas no 2171912-06-2 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid
• CAS No: 2171912-06-2
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6317942
• PubChem ID: 165561271
• Update Time: 2025-11-07

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylbutanamido]propanoic acid
• 2171912-06-2
• EN300-1502737

• Inchi： 1S/C24H28N2O5/c1-4-24(2,22(29)26(3)14-13-21(27)28)25-23(30)31-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20H,4,13-15H2,1-3H3,(H,25,30)(H,27,28)
• InChI Key： PDHHHXGHMPNAOU-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C(N(C)CCC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid

Comprehensive Overview of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid (CAS No. 2171912-06-2)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid (CAS No. 2171912-06-2) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation chemistry. This compound belongs to the class of N-alkylated amino acids, featuring a unique structural combination of fluorenylmethyloxycarbonyl (Fmoc) group and dimethylbutanamido side chain, making it particularly valuable for solid-phase peptide synthesis (SPPS) applications.

The molecular structure of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid incorporates several functional groups that contribute to its reactivity and utility. The Fmoc protecting group offers excellent stability during peptide elongation while being readily removable under mild basic conditions, a feature highly sought after in modern peptide drug development. The compound's N,2-dimethylbutanamido moiety provides steric hindrance that can influence peptide secondary structure formation, making it interesting for conformational studies and bioactive peptide design.

In recent years, the demand for Fmoc-protected building blocks like 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid has significantly increased due to growing interest in therapeutic peptides and peptide-based drugs. The global market for peptide therapeutics is projected to reach $50 billion by 2025, driving research into novel amino acid derivatives that can improve synthesis efficiency and enable new peptide architectures. This compound's unique structural features make it particularly valuable for creating peptidomimetics with enhanced metabolic stability and bioavailability.

The synthesis and application of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid align with several current trends in medicinal chemistry and biopharmaceutical development. Researchers are increasingly focusing on modified amino acids that can impart specific properties to peptide drugs, such as improved membrane permeability or resistance to enzymatic degradation. The compound's N-alkylation pattern makes it particularly interesting for developing constrained peptides and helix-stabilizing motifs, which are hot topics in drug discovery circles.

Quality control of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid typically involves advanced analytical techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound should be stored under inert atmosphere at low temperatures to maintain stability, as the Fmoc group can be sensitive to prolonged exposure to light and moisture. Proper handling and storage are essential to preserve the compound's reactivity for peptide coupling reactions.

From a regulatory perspective, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid is classified as a research chemical and should be used only by qualified professionals in controlled laboratory settings. While not considered hazardous under normal handling conditions, standard laboratory safety protocols should always be followed when working with this amino acid derivative, including the use of appropriate personal protective equipment.

The future applications of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid may expand into emerging areas such as peptide materials science and biomimetic nanotechnology. Its structural features could be valuable for creating self-assembling peptide systems or biofunctional surfaces, particularly in the development of targeted drug delivery systems and diagnostic probes. As peptide engineering continues to advance, specialized Fmoc-amino acids like this compound will likely play increasingly important roles in both academic research and industrial applications.

For researchers seeking alternatives or related compounds, several structural analogs of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid are available, including variants with different N-protecting groups or side chain modifications. The choice between these derivatives depends on specific synthetic requirements and desired peptide properties. Recent publications have highlighted the utility of such modified amino acid building blocks in creating peptides with enhanced biological activity and improved pharmacokinetic profiles.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid (CAS No. 2171912-06-2) represents a valuable tool in modern peptide chemistry, offering unique structural features that enable the synthesis of sophisticated peptide architectures. Its applications span from basic research to potential therapeutic development, reflecting the growing importance of specialized amino acid derivatives in advancing biomolecular science and drug discovery.